Cas no 67067-94-1 (Methyl 2-Morpholinoacetate Hydrochloride)

Methyl 2-Morpholinoacetate Hydrochloride structure
67067-94-1 structure
Product name:Methyl 2-Morpholinoacetate Hydrochloride
CAS No:67067-94-1
MF:C7H14ClNO3
MW:195.643961429596
MDL:MFCD00171476
CID:965326
PubChem ID:44119789

Methyl 2-Morpholinoacetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl morpholinoacetate hydrochloride
    • Morpholin-4-yl-acetic acid methyl ester hydrochloride
    • methyl 2-morpholin-4-ylacetate,hydrochloride
    • Methyl (morpholin-4-yl)acetate hydrochloride
    • methyl 2-morpholinoacetate hydrochloride
    • methyl 2-morpholin-4-ylacetate;hydrochloride
    • Methyl (morpholin-4-yl)acetate--hydrogen chloride (1/1)
    • MFCD00171476
    • DTXSID10986104
    • FT-0682812
    • CS-10869
    • Methyl morpholine-4-acetate hydrochloride
    • methyl 2-(4-morpholino)acetate hydrochloride
    • Methyl morpholine-4-acetate HCl
    • 67067-94-1
    • Methylmorpholinoacetate hydrochloride
    • ETHYL2-(2-NAPHTHYL)-2-OXOACETATE
    • NS00053752
    • AKOS008901217
    • EINECS 266-562-6
    • methyl 2-(morpholin-4-yl)acetate hydrochloride
    • QQEFVDXETIPWFQ-UHFFFAOYSA-N
    • Methyl 2-Morpholinoacetate Hydrochloride
    • MDL: MFCD00171476
    • Inchi: InChI=1S/C7H13NO3.ClH/c1-10-7(9)6-8-2-4-11-5-3-8;/h2-6H2,1H3;1H
    • InChI Key: QQEFVDXETIPWFQ-UHFFFAOYSA-N
    • SMILES: COC(=O)CN1CCOCC1.Cl

Computed Properties

  • Exact Mass: 195.066221g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 195.066221g/mol
  • Monoisotopic Mass: 195.066221g/mol
  • Topological Polar Surface Area: 38.8Ų
  • Heavy Atom Count: 12
  • Complexity: 132
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2

Experimental Properties

  • Boiling Point: 274.1°C at 760 mmHg
  • Flash Point: 119.5°C
  • PSA: 38.77000
  • LogP: 0.62160

Methyl 2-Morpholinoacetate Hydrochloride Security Information

  • HazardClass:IRRITANT

Methyl 2-Morpholinoacetate Hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-Morpholinoacetate Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B451535-50mg
Methyl 2-Morpholinoacetate Hydrochloride
67067-94-1
50mg
$ 50.00 2022-06-07
TRC
B451535-100mg
Methyl 2-Morpholinoacetate Hydrochloride
67067-94-1
100mg
$ 65.00 2022-06-07
abcr
AB245645-5g
Methyl 2-(4-morpholino)acetate hydrochloride, 95%; .
67067-94-1 95%
5g
€131.40 2025-02-17
Apollo Scientific
OR8990-5g
Methyl (morpholin-4-yl)acetate hydrochloride
67067-94-1 98%
5g
£64.00 2025-02-20
Ambeed
A905261-25g
Methyl 2-morpholinoacetate hydrochloride
67067-94-1 95+%
25g
$446.0 2024-04-18
abcr
AB245645-5 g
Methyl 2-(4-morpholino)acetate hydrochloride; 95%
67067-94-1
5g
€131.40 2023-04-27
Fluorochem
070499-5g
Morpholin-4-yl-acetic acid methyl ester hydrochloride
67067-94-1 95%
5g
£53.00 2022-03-01
Alichem
A449036371-25g
Methyl 2-morpholinoacetate hydrochloride
67067-94-1 95%
25g
$455.40 2023-09-01
TRC
B451535-500mg
Methyl 2-Morpholinoacetate Hydrochloride
67067-94-1
500mg
$ 95.00 2022-06-07
A2B Chem LLC
AH13531-5g
Morpholin-4-yl-acetic acid methyl ester hydrochloride
67067-94-1 95%+
5g
$201.00 2024-04-19

Additional information on Methyl 2-Morpholinoacetate Hydrochloride

Ethyl Morpholinoacetate Hydrochloride: A Comprehensive Overview

Ethyl morpholinoacetate hydrochloride is a specialized chemical compound that has garnered significant attention in the field of biopharmaceuticals and chemical research. With the CAS Registry Number 67067-94-1, this compound belongs to a class of morpholine derivatives, which are known for their diverse applications in drug discovery and development. This article delves into the properties, applications, and recent advancements associated with ethyl morpholinoacetate hydrochloride, highlighting its importance in modern biomedical research.

The compound's structure comprises a morpholine ring, which is a six-membered saturated heterocyclic ring containing one oxygen atom and one nitrogen atom. This unique structural feature renders the molecule highly versatile and enables it to participate in various chemical reactions, making it an invaluable tool in organic synthesis. The ethyl group attached to the morpholine ring adds to its reactivity and stability, while the hydrochloride form ensures optimal solubility and bioavailability.

In recent years, morpholine derivatives have emerged as critical components in the development of novel drugs. Ethyl morpholinoacetate hydrochloride, in particular, has been explored for its potential as an intermediate in the synthesis of antineoplastic agents, which are substances used to treat or prevent cancer. Research studies have demonstrated that this compound can facilitate the formation of key intermediates in the production of chemotherapeutic drugs, thereby playing a pivotal role in advancing oncology.

Beyond its role in drug synthesis, ethyl morpholinoacetate hydrochloride has also been investigated for its applications in biochemical analysis. Its ability to act as a stabilizing agent in biochemical assays makes it a valuable reagent in laboratories engaged in enzymology and proteomics research. By enhancing the stability of enzymes and proteins during experiments, this compound contributes to more accurate and reliable results in these fields.

Another area where ethyl morpholinoacetate hydrochloride has shown promise is in the realm of nano-medicine. Studies have explored its potential as a building block in the synthesis of nanoparticles for drug delivery systems. The compound's structural properties enable it to form stable nanostructures, which can be tailored for targeted drug delivery, improving therapeutic outcomes and minimizing side effects.

Furthermore, the compound has been studied for its applications in biological imaging. By incorporating ethyl morpholinoacetate hydrochloride into contrast agents, researchers have achieved improved visualization of biological tissues, enhancing diagnostic accuracy in medical imaging techniques such as MRI and CT scans.

In conclusion, ethyl morpholinoacetate hydrochloride is a multifaceted compound with extensive applications across various domains of biomedical science. Its role as an intermediate in drug synthesis, its utility in biochemical assays, and its potential in nano-medicine and biological imaging underscore its significance in advancing medical research. As scientific exploration continues to uncover new possibilities, ethyl morpholinoacetate hydrochloride is poised to play an even more prominent role in the development of innovative therapeutic solutions.

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(CAS:67067-94-1)Methyl 2-Morpholinoacetate Hydrochloride
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